Cas no 100289-21-2 (1-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-Ethanone)

• Product Name: 1-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-Ethanone
• CAS No: 100289-21-2
• MF: C₉H₉N₃O
• MW: 175.187261343002
• MDL: MFCD02330034
• CID: 1095884
• PubChem ID: 13485361
• Update Time: 2025-09-26

1-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-Ethanone Chemical and Physical Properties

Names and Identifiers

• 1-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-Ethanone
• 1-(2-Methylimidazo[1,2-a]pyrimidin-3-yl)ethanon
• 1-(2-Methylimidazo[1,2-a]pyrimidin-3-yl)ethanone
• ethanone,1-(2-methylimidazo[1,2-a]pyrimidin-3-yl)-
• 100289-21-2
• AKOS023808085
• NCBHHBZOTLBPLZ-UHFFFAOYSA-N
• 1-(2-methylimidazol[1,2-a]pyrimidin-3-yl) ethanone
• SCHEMBL1684499
• DB-190327
• 1-{2-methylimidazo[1,2-a]pyrimidin-3-yl}ethan-1-one
• 1-(2-Methylimidazo<1,2-a>pyrimidin-3-yl)ethanon
• AM85437
• DTXSID401238092
• 1-(2-Methyl-iMidazo[1,2-a]pyriMidin-3-yl)-ethanone
• BCP32437
• 1-(2-methylimidazol[1,2-a]pyrimidin-3-yl)ethanone

• MDL： MFCD02330034
• Inchi： 1S/C9H9N3O/c1-6-8(7(2)13)12-5-3-4-10-9(12)11-6/h3-5H,1-2H3
• InChI Key： NCBHHBZOTLBPLZ-UHFFFAOYSA-N
• SMILES： O=C(C)C1=C(C)N=C2N=CC=CN12

Computed Properties

• Exact Mass: 175.074562g/mol
• Monoisotopic Mass: 175.074562g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 13
• Rotatable Bond Count: 1
• Complexity: 219
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Molecular Weight: 175.19g/mol
• XLogP3: 1.5
• Topological Polar Surface Area: 47.3Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Imidazo[1,2-a]pyrimidines